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Compound of Interest

Compound Name: Uniconazole

Cat. No.: B8804388

Get Quote

Introduction & Mechanistic Basis[1][2][3][4]
Uniconazole-P (E-(+)-(S)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol)

is a triazole-class plant growth retardant (PGR) distinguished by its high potency—

approximately 6 to 10 times that of paclobutrazol. Its primary utility in ornamental horticulture is

the reduction of internode elongation, resulting in compact, marketable plant architecture with

enhanced chlorophyll density and drought tolerance.

Mechanism of Action: The CYP701A Blockade
Uniconazole functions as a specific inhibitor of ent-kaurene oxidase (CYP701A), a cytochrome

P450 monooxygenase. By blocking the oxidation of ent-kaurene to ent-kaurenoic acid, it

arrests the gibberellin (GA) biosynthetic pathway upstream of the bioactive GA1 and GA4

forms. Unlike ethephon, which releases ethylene, uniconazole structurally modulates the

plant's hormonal balance without inducing senescence.

Figure 1: Gibberellin Biosynthesis Pathway & Uniconazole Inhibition Site
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Caption: Uniconazole inhibits ent-kaurene oxidase (CYP701A), preventing the synthesis of

bioactive gibberellins required for stem elongation.

Quantitative Formulation & Dosage Logic
Commercial uniconazole formulations (e.g., Sumagic, Concise) are standardized at 0.055%

active ingredient (a.i.). This equates to 550 mg/L (ppm) in the neat product. Precision in dilution

is critical; a 10% error in volume can result in significant stunting due to the compound's high

specific activity.

The Universal Dilution Protocol
To calculate the required volume of commercial product (

) for a desired final volume (

) and target concentration (

):

Note: The factor of 1000 is not needed if calculating directly from the 550 ppm constant.

Simplified:

.

Standard Dilution Table (Based on 0.055% Formulation)
Use this table for preparing 1 Liter of final solution.
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Target
Concentration
(ppm)

Required Product
(mL)

Water (mL)
Application
Context

0.5 ppm 0.9 mL 999.1 mL
Sensitive plugs,

Drench (Begonia)

1.0 ppm 1.8 mL 998.2 mL
Standard Drench,

Liner Dip (Petunia)

2.0 ppm 3.6 mL 996.4 mL

Foliar Spray

(Impatiens), Drench

(Poinsettia)

5.0 ppm 9.1 mL 990.9 mL
Foliar Spray (Zonal

Geranium)

10.0 ppm 18.2 mL 981.8 mL

Foliar Spray

(Aggressive

Perennials)

30.0 ppm 54.5 mL 945.5 mL
Woody Ornamentals /

Hibiscus

Application Methodologies & Protocols
The efficacy of Uniconazole is dictated by the vector of entry. Stem tissue (xylem) is the

primary translocation route.

Method A: Foliar Spray
Best for: Flexible height control during finishing.

Critical Parameter: Volume. You must apply sufficient volume to wet the stems, not just the

leaves. Uniconazole is poorly translocated from leaves to stems (phloem immobile).

Protocol:

Target volume: 200–300 mL/m² (2–3 quarts/100 ft²).
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Apply during low-evaporation periods (early morning) to maximize drying time and

absorption.

Warning: Avoid "run-off" into the soil unless intended, as root uptake is far more potent

than foliar uptake.

Method B: Substrate Drench
Best for: Uniformity and long-duration control.

Critical Parameter: Substrate Composition.[1]

The Pine Bark Factor: Pine bark acts as a lipophilic sink, binding up to 25-40% of the active

triazole molecule [1].

Correction: If growing in >30% pine bark media, increase drench dosage by 25–50%.

Volume Guide:

4-inch pot: 60 mL solution.

6-inch pot: 120 mL solution.

Method C: Liner Dip (Root Soak)
Best for: High-volume propagation and aggressive species.

Protocol:

Pre-moisten liners (do not dip dry plants; they will hyper-absorb).

Prepare solution (typically 0.5 – 2.0 ppm).

Immerse tray to soil line for 30 seconds to 2 minutes.

Allow to drain before transplanting.

Figure 2: Application Method Decision Matrix
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Optimization Tips
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Caption: Decision matrix for selecting the optimal uniconazole application method based on

crop value and vigor.

Experimental Protocol: Dose-Response Validation
Do not rely on generic label rates. Conduct a "Dose-Response Trial" for every new cultivar.

Experimental Design
Objective: Determine

(Effective Dose for 50% height reduction) for Cultivar X.

Sample Size: Minimum 10 plants per treatment group.

Treatment Groups (Logarithmic Scale Recommended):

Control (Water + surfactant only)

0.5 ppm[2]

1.0 ppm

2.0 ppm[3]

4.0 ppm[3][4]
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8.0 ppm

Workflow
Preparation: Grow plants to "pinch" stage or established root system (2 weeks post-

transplant).

Standardization: Select plants of uniform height (

5%). Discard outliers.

Application: Apply treatments via Method A (Spray) or Method B (Drench).[5] Ensure

environmental consistency (temp/humidity) during application.

Data Collection (Weekly for 4-6 weeks):

Total Height (Soil line to apex).

Internode Length (Average of middle 3 internodes).

Canopy Diameter.

Days to Anthesis (Flowering delay is a common side effect of overdose).

Data Analysis
Plot Concentration (x-axis) vs. Height (y-axis).[3][6] The optimal commercial rate is typically the

point where the curve begins to flatten (diminishing returns), often near 70-80% of control

height, not the

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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